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Compound Name: N-Chloroacetyl-DL-alanine

Cat. No.: B3150577 Get Quote

For distribution to: Researchers, scientists, and drug development professionals.

Abstract
N-Chloroacetyl-DL-alanine is a synthetically derived amino acid derivative that holds

significant promise in various research and development sectors, particularly in peptide

synthesis and as a potential modulator of enzymatic activity. This technical guide provides an

in-depth overview of its chemical properties, a detailed experimental protocol for its synthesis,

and an exploration of its potential biological activities and applications in drug discovery. The

information is curated to support researchers in leveraging this compound for novel therapeutic

and biotechnological advancements.

Introduction
N-Chloroacetyl-DL-alanine is a modified form of the non-essential amino acid DL-alanine.

The addition of a chloroacetyl group to the amino group of DL-alanine introduces a reactive

electrophilic site, making it a valuable intermediate in organic synthesis. This functionalization

allows for its use as a building block in the synthesis of peptides and other complex organic

molecules.[1] Furthermore, the presence of the chloroacetyl moiety suggests potential

applications as an enzyme inhibitor, drawing parallels to other haloacetylated compounds

known to exhibit biological activity. This guide aims to provide a comprehensive resource for

researchers working with or considering the use of N-Chloroacetyl-DL-alanine.
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Physicochemical Properties
A summary of the key physicochemical properties of N-Chloroacetyl-DL-alanine is presented

in Table 1. This data is essential for its proper handling, storage, and application in

experimental settings.

Property Value Reference(s)

Molecular Formula C₅H₈ClNO₃ [2]

Molecular Weight 165.57 g/mol [1][2]

CAS Number 1190-32-5 [1][2]

Appearance White solid

Melting Point 125 °C

Topological Polar Surface Area

(TPSA)
66.4 Å² [2]

LogP -0.1855 [2]

Hydrogen Bond Donors 2 [2]

Hydrogen Bond Acceptors 2 [2]

Rotatable Bonds 3 [2]

Synthesis of N-Chloroacetyl-DL-alanine
The synthesis of N-Chloroacetyl-DL-alanine is typically achieved through the N-acylation of

DL-alanine with chloroacetyl chloride. The following protocol is a generalized method based on

established procedures for the N-chloroacetylation of amino acids.[3][4][5]

Experimental Protocol: N-acylation of DL-alanine
Materials:

DL-alanine

Chloroacetyl chloride
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Phosphate buffer (0.1 M, pH 7.4)

Propylene oxide (or another suitable HCl scavenger)

Round-bottom flask

Magnetic stirrer

Ice bath

Filtration apparatus

Cold distilled water

Ethyl acetate (for extraction, if necessary)

Procedure:

Dissolution: In a round-bottom flask, dissolve DL-alanine (1.0 equivalent) in 0.1 M phosphate

buffer (pH 7.4).

Cooling: Place the flask in an ice bath and stir the solution using a magnetic stirrer until the

temperature equilibrates to 0-5 °C.

Addition of Acylating Agent: While vigorously stirring, slowly add chloroacetyl chloride (1.1 to

1.2 equivalents) dropwise to the reaction mixture. Maintain the temperature below 5 °C

during the addition.

HCl Scavenging: Concurrently with the chloroacetyl chloride addition, add an HCl scavenger

such as propylene oxide to neutralize the hydrochloric acid byproduct.[6]

Reaction: Continue to stir the reaction mixture in the ice bath for 20-30 minutes, after which

the ice bath can be removed, and the reaction can proceed at room temperature for an

additional 2-3 hours.

Product Isolation:

If the product precipitates out of the solution, it can be collected by filtration.
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Wash the collected solid with a small amount of cold distilled water to remove any

inorganic impurities.

If the product remains in solution, it can be extracted with an organic solvent such as ethyl

acetate.

Drying: Dry the purified product under vacuum to yield N-Chloroacetyl-DL-alanine as a

white solid.

Synthesis Workflow
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A generalized workflow for the synthesis of N-Chloroacetyl-DL-alanine.

Potential Biological Activity and Mechanism of
Action
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While specific quantitative data on the biological activity of N-Chloroacetyl-DL-alanine is not

extensively documented in publicly available literature, its structural similarity to other chloro-

derivatives of alanine suggests a potential role as an enzyme inhibitor. The chloroacetyl group

can act as an electrophile, capable of forming covalent bonds with nucleophilic residues in the

active sites of enzymes, leading to irreversible inhibition.

Inhibition of Alanine Racemase
A plausible target for N-Chloroacetyl-DL-alanine is alanine racemase (Alr), a bacterial

enzyme essential for the synthesis of D-alanine, a key component of the peptidoglycan cell

wall.[7][8] Inhibition of this enzyme disrupts cell wall synthesis, leading to bacterial cell death.

Related compounds, such as β-chloro-L-alanine, are known to be effective inhibitors of alanine

racemase.[7][9] The proposed mechanism involves the N-chloroacetylated alanine analog

binding to the active site of the enzyme, followed by alkylation of a key residue by the

chloroacetyl group.
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Proposed inhibition of alanine racemase by N-Chloroacetyl-DL-alanine.

Inhibition of Alanine Aminotransferase
Another potential target is alanine aminotransferase (ALT), an enzyme involved in amino acid

metabolism.[10] Inhibitors of ALT have been investigated for their therapeutic potential in

various diseases.[11][12][13] Similar to the proposed mechanism for alanine racemase, N-
Chloroacetyl-DL-alanine could potentially bind to the active site of ALT and covalently modify

a critical residue, leading to its inactivation.

Applications in Drug Development
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The properties of N-Chloroacetyl-DL-alanine make it a compound of interest in drug

development for several reasons:

Antibacterial Drug Discovery: As a potential inhibitor of alanine racemase, it could serve as a

lead compound for the development of novel antibacterial agents.[7]

Peptide-Based Therapeutics: Its use as a building block in peptide synthesis allows for the

creation of modified peptides with potentially enhanced stability, permeability, or biological

activity.

Enzyme-Targeted Drug Design: The reactive chloroacetyl group can be utilized in the design

of targeted covalent inhibitors for a range of enzymes implicated in disease.

Conclusion
N-Chloroacetyl-DL-alanine is a versatile chemical entity with established utility in synthetic

chemistry and significant potential in the realm of medicinal chemistry and drug discovery. Its

straightforward synthesis and the reactive nature of its chloroacetyl group provide a foundation

for its application as both a synthetic intermediate and a potential therapeutic agent. Further

research is warranted to fully elucidate its biological activities and to explore its full potential in

the development of novel pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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